Cas no 1202986-46-6 (3,5-dimethyl-2-(3-methylphenyl)-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine)

3,5-Dimethyl-2-(3-methylphenyl)-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine is a pyrazolo[1,5-a]pyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a dimethyl-substituted pyrazolopyrimidine core, a 3-methylphenyl group at the 2-position, and an isopropylamine moiety at the 7-position, contributing to its unique physicochemical and binding properties. This compound may exhibit favorable pharmacokinetic characteristics, such as enhanced solubility and metabolic stability, due to its balanced hydrophobic and hydrophilic substituents. Its modular design allows for further functionalization, making it a versatile intermediate in the synthesis of biologically active molecules. The compound's well-defined stereochemistry and purity profile ensure reproducibility in research and development applications.
3,5-dimethyl-2-(3-methylphenyl)-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine structure
1202986-46-6 structure
Product Name:3,5-dimethyl-2-(3-methylphenyl)-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine
CAS No:1202986-46-6
MF:C18H22N4
MW:294.394083499908
CID:5389759
Update Time:2025-06-08

3,5-dimethyl-2-(3-methylphenyl)-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethyl-2-(3-methylphenyl)-N-propan-2-ylpyrazolo[1,5-a]pyrimidin-7-amine
    • 3,5-dimethyl-2-(3-methylphenyl)-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine
    • Inchi: 1S/C18H22N4/c1-11(2)19-16-10-13(4)20-18-14(5)17(21-22(16)18)15-8-6-7-12(3)9-15/h6-11,19H,1-5H3
    • InChI Key: RQPCYAXBFGNRKV-UHFFFAOYSA-N
    • SMILES: C12=C(C)C(C3=CC=CC(C)=C3)=NN1C(NC(C)C)=CC(C)=N2

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3379-0904-10mg
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3,5-dimethyl-2-(3-methylphenyl)-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine Related Literature

Additional information on 3,5-dimethyl-2-(3-methylphenyl)-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine

Comprehensive Overview of 3,5-dimethyl-2-(3-methylphenyl)-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 1202986-46-6)

The compound 3,5-dimethyl-2-(3-methylphenyl)-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 1202986-46-6) is a structurally complex molecule belonging to the pyrazolo[1,5-a]pyrimidine class. This heterocyclic scaffold is widely recognized for its pharmacological significance, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of substituents such as 3-methylphenyl and propan-2-yl groups enhances its binding affinity and selectivity, making it a subject of interest in medicinal chemistry and drug discovery.

In recent years, the demand for pyrazolo[1,5-a]pyrimidine derivatives has surged due to their potential applications in targeting cancer-related pathways and inflammatory diseases. Researchers are particularly intrigued by the 3,5-dimethyl substitution pattern, which has been linked to improved metabolic stability and bioavailability. The compound’s CAS No. 1202986-46-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, 3,5-dimethyl-2-(3-methylphenyl)-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine is typically synthesized via multi-step reactions involving cyclocondensation and N-alkylation strategies. The 3-methylphenyl moiety is often introduced through palladium-catalyzed cross-coupling reactions, while the propan-2-yl group is incorporated via nucleophilic substitution. These methods are optimized to achieve high yields and purity, which are critical for preclinical evaluations.

The compound’s molecular weight and logP value are key parameters for drug-likeness assessments. Computational studies suggest that 3,5-dimethyl-2-(3-methylphenyl)-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, positioning it as a promising candidate for further development. Its pyrimidine core also aligns with trends in fragment-based drug design, a hot topic in modern pharmaceutical research.

Beyond its therapeutic potential, this compound is gaining traction in material science due to its photophysical properties. The pyrazolo[1,5-a]pyrimidine framework can serve as a building block for organic light-emitting diodes (OLEDs) and fluorescent probes, addressing the growing need for advanced functional materials. Searches for CAS No. 1202986-46-6 often intersect with queries about small-molecule sensors and optoelectronic applications.

In summary, 3,5-dimethyl-2-(3-methylphenyl)-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 1202986-46-6) represents a versatile compound with dual utility in drug discovery and material innovation. Its structural features and functional groups make it a valuable subject for interdisciplinary research, catering to the evolving demands of both the pharmaceutical and nanotechnology sectors.

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